Cas no 1804515-88-5 (Methyl 2-cyano-6-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-cyano-6-(trifluoromethyl)isonicotinate
• CAS No: 1804515-88-5
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4904555
• Update Time: 2025-07-25

Methyl 2-cyano-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H5F3N2O2/c1-16-8(15)5-2-6(4-13)14-7(3-5)9(10,11)12/h2-3H,1H3
• InChI Key： RYRMGZNVOBPCNO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C#N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(trifluoromethyl)isonicotinate

Methyl 2-cyano-6-(trifluoromethyl)isonicotinate (CAS No. 1804515-88-5): A Comprehensive Overview

Methyl 2-cyano-6-(trifluoromethyl)isonicotinate (CAS No. 1804515-88-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyano group and a trifluoromethyl substituent on an isonicotinate backbone, makes it a versatile intermediate in the development of novel therapeutic agents.

The Methyl 2-cyano-6-(trifluoromethyl)isonicotinate molecule is particularly interesting due to its potential applications in medicinal chemistry. The presence of the cyano group enhances its reactivity, allowing for further functionalization, while the trifluoromethyl group contributes to metabolic stability and lipophilicity, key properties for drug candidates. These characteristics make it a valuable building block in the design of molecules targeting various biological pathways.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their enhanced pharmacokinetic properties. The trifluoromethyl group is widely recognized for its ability to improve binding affinity and reduce susceptibility to metabolic degradation. This has led to its incorporation into numerous drug candidates that have advanced into clinical trials. The Methyl 2-cyano-6-(trifluoromethyl)isonicotinate compound exemplifies this trend, offering researchers a flexible scaffold for exploring new therapeutic options.

The synthesis of Methyl 2-cyano-6-(trifluoromethyl)isonicotinate involves multi-step organic transformations that highlight the compound's synthetic utility. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the desired framework. These methodologies not only demonstrate the feasibility of producing the compound on a larger scale but also showcase its potential as a key intermediate in complex molecule syntheses.

One of the most compelling aspects of Methyl 2-cyano-6-(trifluoromethyl)isonicotinate is its role in the development of novel antibiotics. The combination of the cyano and trifluoromethyl groups imparts unique chemical properties that can be exploited to create compounds with enhanced antibacterial activity. Recent studies have shown promising results when this compound is used as a precursor in synthesizing molecules that target bacterial enzymes involved in essential metabolic pathways. Such findings underscore its importance in combating antibiotic-resistant strains.

The agrochemical sector has also recognized the potential of Methyl 2-cyano-6-(trifluoromethyl)isonicotinate. Its structural features make it an excellent candidate for developing new pesticides and herbicides. By incorporating this compound into formulations, researchers aim to create more effective and environmentally friendly solutions for crop protection. The trifluoromethyl group, in particular, contributes to the stability and efficacy of these agrochemical products, making them more resistant to degradation and more potent against target pests.

In addition to its pharmaceutical and agrochemical applications, Methyl 2-cyano-6-(trifluoromethyl)isonicotinate has shown promise in materials science. Its ability to undergo further functionalization makes it a useful precursor for designing advanced materials with tailored properties. For instance, researchers have explored its use in synthesizing polymers with enhanced thermal stability and mechanical strength. These developments highlight the compound's versatility beyond traditional biological applications.

The future prospects for Methyl 2-cyano-6-(trifluoromethyl)isonicotinate are vast, driven by ongoing advancements in synthetic chemistry and drug discovery technologies. As our understanding of biological pathways continues to grow, so does the need for innovative molecular tools like this compound. Its unique structural features and reactivity make it an indispensable asset for researchers seeking to develop next-generation therapeutics and materials.

In conclusion, Methyl 2-cyano-6-(trifluoromethyl)isonicotinate (CAS No. 1804515-88-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis, particularly in antibiotics and agrochemicals, underscores its importance in modern research. As new synthetic methods are developed and our understanding of biological systems deepens, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and innovation.